3-chloro-4-(5-methyl-1H-1,2,4-triazol-3-yl)aniline
Overview
Description
The compound is a derivative of 1,2,4-triazole, which is a type of heterocyclic compound . Heterocyclic compounds are cyclic compounds that have atoms of at least two different elements as members of its ring . 1,2,4-Triazoles are unique heterocyclic compounds present in an array of pharmaceuticals and biologically important compounds used in drug-discovery studies against cancer cells, microbes, and various types of diseases in the human body .
Synthesis Analysis
While specific synthesis methods for “3-chloro-4-(5-methyl-1H-1,2,4-triazol-3-yl)aniline” were not found, 1,2,4-triazole-containing scaffolds are synthesized using various strategies . For example, Methyl-1H-1,2,4-triazole-3-carboxylate can be synthesized from 5-amino-1,2,4-triazole-3-carboxylic acid via esterification with methanol .Scientific Research Applications
Application in Ligand Design and Coordination with Rhenium Cores
Research has explored the synthesis and coordination behaviors of ligands towards rhenium cores. For instance, the study by (Wang et al., 2017) investigated N3O tetradentate ligands designed to coordinate rhenium cores. These ligands included derivatives like N-((1-(4-R)-1H-1,2,3-triazol-4-yl)methyl)-2-(pyridin-2-ylmethoxy)aniline, which showed promise as chelators for biomedical applications.
Photoluminescent Copper(I) Complexes
In another study, copper(I) complexes incorporating amido-triazole and diphosphine ligands were synthesized, as reported by (Manbeck et al., 2011). These complexes, including variations of N-phenyl-2-(1-phenyl-1H-1,2,3-triazol-4-yl)aniline, exhibited photoluminescence with potential applications in materials science.
Potential Microtubule-Binding Agents
Derivatives of 1,2,3-triazole, similar to the chemical , have been investigated for their potential as microtubule-binding agents. The study by (Odlo et al., 2010) focused on compounds like 2-methoxy-5-((5-(3,4,5-trimethoxyphenyl)-1H-1,2,3-triazol-1-yl)methyl)aniline, revealing insights into their interactions with tubulin.
Antiproliferative Agents
Research into linking triazole and benzimidazole pharmacophores has resulted in compounds like N-((1-((1H-benzo[d]imidazol-2-yl)methyl)-1H-1,2,3-triazol-4-yl)methyl)aniline, as noted by (Sahay & Ghalsasi, 2017). These compounds were evaluated for anti-proliferative activity, indicating their potential in cancer research.
Synthesis of New Derivatives
A study by (Abdullah, 2013) involved the synthesis of new 1,2,4-triazole derivatives. These compounds were synthesized from 5-methyl-3-amino-1,2,4-triazole, indicating a methodological approach related to the chemical .
Antimicrobial Activity
New 2-chloro-3-((4-phenyl-1H-1,2,3-triazol-1-yl)methyl)quinoline derivatives synthesized via a click chemistry approach showed significant antifungal and antibacterial activity, as reported by (Kategaonkar et al., 2010).
Sensor for Toxic Aromatic Amines
The triazole-based Schiff base 4-salicylideneamino-3-methyl-1,2,4-triazole-5-thione was found to be a selective sensor for toxic aromatic amines like aniline, as explored in the study by (Kumar et al., 2011).
Synthesis and Bioactivity of Schiff’s Bases
The synthesis of Schiff's Bases of 4-Chloro-3-coumarin aldehyde for antimicrobial applications was investigated by (Bairagi et al., 2009).
Future Directions
While specific future directions for “3-chloro-4-(5-methyl-1H-1,2,4-triazol-3-yl)aniline” were not found, research on 1,2,4-triazole-containing scaffolds is ongoing due to their widespread potential pharmaceutical activity . The development of new antibacterial agents incorporating 1,2,4-triazole can help in dealing with the escalating problems of microbial resistance .
Mechanism of Action
Target of Action
Similar compounds such as indole derivatives have been found to bind with high affinity to multiple receptors , and triazole-pyrimidine hybrids have shown promising neuroprotective and anti-inflammatory properties .
Mode of Action
It’s worth noting that similar compounds have shown to inhibit nitric oxide (no) and tumor necrosis factor-α (tnf-α) production in lps-stimulated human microglia cells .
Biochemical Pathways
Related compounds have been observed to inhibit er stress, apoptosis, and the nf-kb inflammatory pathway .
Result of Action
Similar compounds have shown cytotoxic activities against tumor cell lines , and induced apoptosis of BT-474 cells .
Properties
IUPAC Name |
3-chloro-4-(5-methyl-1H-1,2,4-triazol-3-yl)aniline | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9ClN4/c1-5-12-9(14-13-5)7-3-2-6(11)4-8(7)10/h2-4H,11H2,1H3,(H,12,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RHQWCQAZOXBOJJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=NN1)C2=C(C=C(C=C2)N)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9ClN4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
208.65 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1250914-78-3 | |
Record name | 3-chloro-4-(5-methyl-1H-1,2,4-triazol-3-yl)aniline | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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